![molecular formula C12H12N2O3 B1491921 6-((benzyloxy)methyl)pyrimidine-2,4(1H,3H)-dione CAS No. 1917300-26-5](/img/structure/B1491921.png)
6-((benzyloxy)methyl)pyrimidine-2,4(1H,3H)-dione
Overview
Description
Pyrimido[4,5-d]pyrimidines and pyrimido[5,4-d]pyrimidines are types of bicyclic [6 + 6] systems . They are bicyclic compounds with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction .
Synthesis Analysis
The main sections of their synthesis include methods, the reactivities of the substituents linked to the ring carbon and nitrogen atoms, and biological applications . A discussion demonstrating the proposed mechanisms of unexpected synthetic routes is also included .
Molecular Structure Analysis
These compounds are bicyclic with two nitrogen atoms in each ring and a possible single nitrogen atom at the ring junction .
Chemical Reactions Analysis
The reactivities of the substituents linked to the ring carbon and nitrogen atoms are an important part of their chemical reactions .
Physical And Chemical Properties Analysis
One related compound, 2,4,6(1H,3H,5H)-Pyrimidinetrithione, has a molecular formula of C4H4N2S3, an average mass of 176.283 Da, and a monoisotopic mass of 175.953659 Da .
Scientific Research Applications
Synthesis and Biological Activity
- Synthesis Methods and Anti-HIV Activities : Tang et al. (2015) explored synthesis methods for a related compound, 6-benzyl-1-[(benzyloxy)methyl]-3-hydroxy-5-(hydroxymethyl)pyrimidine-2,4(1H,3H)-dione, focusing on its biological activity. They found that the compound exhibits both anti-HIV reverse transcriptase and integrase activity, suggesting potential applications in HIV treatment (Tang et al., 2015).
Chemical Structure and Properties
- Chemical Structure Analysis : Li et al. (2010) conducted a study on the chemical structure of a related compound, 1,3-Bis(4-methoxybenzyl)-6-methylpyrimidine-2,4(1H,3H)-dione, which can provide insights into the structural characteristics and potential reactivity of 6-((benzyloxy)methyl)pyrimidine-2,4(1H,3H)-dione (Li et al., 2010).
Medical Applications
- Antimicrobial and Antiparasitic Activities : Vlasov et al. (2022) synthesized derivatives of pyrimidine-2,4(1H,3H)-dione with antimicrobial activity. These findings are significant for understanding the potential medical applications of this compound in treating microbial infections (Vlasov et al., 2022).
Agricultural Uses
- Herbicidal Activities : Wang et al. (2021) reported the herbicidal activity of a thieno[2,3-d]pyrimidine-2,4-dione-based compound, suggesting potential agricultural applications for similar compounds like this compound (Wang et al., 2021).
Future Directions
properties
IUPAC Name |
6-(phenylmethoxymethyl)-1H-pyrimidine-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O3/c15-11-6-10(13-12(16)14-11)8-17-7-9-4-2-1-3-5-9/h1-6H,7-8H2,(H2,13,14,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NHEAKDZSTANWHB-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COCC2=CC(=O)NC(=O)N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
232.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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